Cas no 89407-42-1 (Propanoic acid, 3-(2-pyridinylthio)-, ethyl ester)
89407-42-1 structure
Product Name:Propanoic acid, 3-(2-pyridinylthio)-, ethyl ester
CAS No:89407-42-1
MF:C10H13NO2S
MW:211.28072142601
CID:2811722
PubChem ID:687336
Update Time:2025-04-21
Propanoic acid, 3-(2-pyridinylthio)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- DTXSID60350755
- SCHEMBL433166
- DTXCID00301822
- AKOS009029298
- TimTec1_000074
- HMS1534D08
- Ethyl 3-(pyridin-2-ylthio)propanoate
- Propanoic acid, 3-(2-pyridinylthio)-, ethyl ester
- ethyl 3-(2-pyridylsulfanyl)propanoate
- 89407-42-1
- ethoxycarbonylethylthiopyridine
-
- Inchi: 1S/C10H13NO2S/c1-2-13-10(12)6-8-14-9-5-3-4-7-11-9/h3-5,7H,2,6,8H2,1H3
- InChI Key: IVAPRNFKTHBHCJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CN=1)CCC(=O)OCC
Computed Properties
- Exact Mass: 211.06669983Da
- Monoisotopic Mass: 211.06669983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 64.5Ų
Propanoic acid, 3-(2-pyridinylthio)-, ethyl ester Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
89407-42-1 (Propanoic acid, 3-(2-pyridinylthio)-, ethyl ester) Related Products
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